Cas no 2137047-24-4 ()

• CAS No: 2137047-24-4
• MF: C₂₃H₂₉N₃O₂
• MW: 379.495265722275
• CID: 6648212
• PubChem ID: 162478085
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C23H29N3O2/c1-5-21(27)26-14-15-12-20-18(17-9-8-10-19(26)22(15)17)11-16(13-24(20)4)23(28)25(6-2)7-3/h8-11,14,16,20H,5-7,12-13H2,1-4H3
• InChI Key： JSMQOVGXBIDBIE-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C3C=CC=C4C=3C(=CN4C(CC)=O)CC2N(C)C1)N(CC)CC

Computed Properties

• Exact Mass: 379.22597718g/mol
• Monoisotopic Mass: 379.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives